Cas no 2137029-33-3 (Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C10H17N5O3/c1-6(11-9(17)18-10(2,3)4)7(16)8-12-13-14-15(8)5/h6H,1-5H3,(H,11,17)/t6-/m0/s1
- InChI Key: GRYZNOMHSDRBEI-LURJTMIESA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H](C)C(C1N(C)N=NN=1)=O
Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798841-0.05g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 0.05g |
$948.0 | 2024-05-21 | |
| Enamine | EN300-798841-0.1g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 0.1g |
$993.0 | 2024-05-21 | |
| Enamine | EN300-798841-0.25g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 0.25g |
$1038.0 | 2024-05-21 | |
| Enamine | EN300-798841-0.5g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 0.5g |
$1084.0 | 2024-05-21 | |
| Enamine | EN300-798841-1.0g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 1.0g |
$1129.0 | 2024-05-21 | |
| Enamine | EN300-798841-2.5g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 2.5g |
$2211.0 | 2024-05-21 | |
| Enamine | EN300-798841-5.0g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 5.0g |
$3273.0 | 2024-05-21 | |
| Enamine | EN300-798841-10.0g |
tert-butyl N-[(2S)-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-1-oxopropan-2-yl]carbamate |
2137029-33-3 | 95% | 10.0g |
$4852.0 | 2024-05-21 |
Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester and CAS no. 2137029-33-3: A Comprehensive Overview
Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, is a sophisticated organic compound with the CAS number 2137029-33-3. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The molecular structure of this compound features a carbamic acid ester moiety linked to a chiral center, which is further substituted with a 1-methyltetrazole ring. This intricate arrangement not only makes it a subject of interest for synthetic chemists but also for medicinal chemists exploring novel therapeutic agents.
The synthesis of Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the chiral center necessitates the use of enantioselective synthetic methodologies, often employing chiral auxiliaries or catalysts. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production processes for such complex molecules.
One of the most compelling aspects of this compound is its potential application in drug development. The tetrazole moiety is known for its versatility in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. Studies have shown that tetrazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester suggests that it may interact with biological targets in unique ways, making it a promising candidate for further investigation.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting enzyme-catalyzed reactions. The carbamic acid ester group in this compound can serve as a scaffold for designing inhibitors that disrupt critical metabolic pathways. For instance, studies have explored the use of carbamate-based inhibitors in the treatment of metabolic disorders and cancer. The chiral center present in this molecule allows for the synthesis of enantiomerically pure compounds, which is crucial for developing drugs with high selectivity and minimal side effects.
The structural features of Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be employed to predict how this compound might interact with biological targets at the atomic level. Such insights are invaluable for rational drug design and can significantly reduce the time and cost associated with experimental screening.
Furthermore, the compound's stability under various conditions is an important consideration for its potential applications. Research has shown that carbamate esters can be sensitive to hydrolysis under certain pH conditions or temperatures. However, modifications to the molecular structure can enhance stability and improve shelf life. For example, incorporating protecting groups or altering the substituents can make the compound more robust against degradation.
The role of CAS no. 2137029-33-3 in characterizing this compound cannot be overstated. The CAS registry number provides a unique identifier that ensures accurate documentation and communication within the scientific community. This standardized system allows researchers to easily reference and retrieve information about the compound, facilitating collaboration and knowledge sharing.
In conclusion, Carbamic acid, N-[(1S)-1-methyl--2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl], , , , , is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies against various diseases.
2137029-33-3 (Carbamic acid, N-[(1S)-1-methyl-2-(1-methyl-1H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)